Cas no 1305711-33-4 (8-(chlorosulfonyl)quinoline-6-carboxylic acid)

• Product Name: 8-(chlorosulfonyl)quinoline-6-carboxylic acid
• CAS No: 1305711-33-4
• MF: C₁₀H₆ClNO₄S
• MW: 271.676940441132
• MDL: MFCD18089639
• CID: 5188108
• Update Time: 2025-06-11

8-(chlorosulfonyl)quinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(chlorosulfonyl)quinoline-6-carboxylic acid
• 8-chlorosulfonylquinoline-6-carboxylic acid
• 8-(chlorosulfonyl)quinoline-6-carboxylicacid
• 6-Quinolinecarboxylic acid, 8-(chlorosulfonyl)-

• MDL： MFCD18089639
• Inchi： 1S/C10H6ClNO4S/c11-17(15,16)8-5-7(10(13)14)4-6-2-1-3-12-9(6)8/h1-5H,(H,13,14)
• InChI Key： VTWHRNQHOANPEO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=O)O)=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 1.7
• Topological Polar Surface Area: 92.7

Additional information on 8-(chlorosulfonyl)quinoline-6-carboxylic acid

8-(Chlorosulfonyl)quinoline-6-carboxylic Acid (CAS No. 1305711-33-4): A Versatile Building Block in Modern Organic Synthesis

The 8-(chlorosulfonyl)quinoline-6-carboxylic acid (CAS 1305711-33-4) is a high-value quinoline derivative widely recognized for its sulfonyl chloride and carboxylic acid functional groups. This dual functionality makes it a pivotal intermediate in pharmaceutical research, material science, and agrochemical development. Its molecular structure, featuring a chlorosulfonyl group at the 8-position and a carboxylic acid at the 6-position, enables diverse cross-coupling reactions and amide bond formations, aligning with current trends in green chemistry and sustainable synthesis.

Recent advancements in drug discovery have heightened interest in heterocyclic compounds like 8-(chlorosulfonyl)quinoline-6-carboxylic acid. Researchers leverage its reactive sites to design small-molecule inhibitors targeting enzymes such as kinases and proteases, which are critical in oncology and immunology. The compound’s QSAR (Quantitative Structure-Activity Relationship) profile is frequently explored in computational chemistry, addressing common search queries like "quinoline-based drug design" and "sulfonyl chloride applications in medicinal chemistry".

In material science, this compound serves as a precursor for functionalized polymers and metal-organic frameworks (MOFs). Its ability to form covalent bonds with amines or alcohols via nucleophilic substitution makes it ideal for creating photoactive materials and sensors. Industry professionals often search for "quinoline sulfonylation techniques" or "carboxylic acid activation methods", reflecting its relevance in nanotechnology and optoelectronics.

The synthesis of 8-(chlorosulfonyl)quinoline-6-carboxylic acid typically involves chlorosulfonation of quinoline precursors under controlled conditions, a topic frequently discussed in organic synthesis forums. Optimizing yield and purity is a key focus, with searches like "CAS 1305711-33-4 synthesis protocol" trending among chemists. Its stability under inert atmospheres and compatibility with microwave-assisted reactions further enhance its utility in high-throughput workflows.

From an SEO perspective, this compound intersects with trending topics such as "bioconjugation strategies" and "click chemistry modifications". Its MSDS (Material Safety Data Sheet) data and handling precautions are also frequently queried, though it’s classified as non-hazardous under standard conditions. Analytical techniques like HPLC and NMR are commonly employed for characterization, addressing search terms like "quinoline derivative purity analysis".

In conclusion, 8-(chlorosulfonyl)quinoline-6-carboxylic acid (CAS 1305711-33-4) exemplifies the synergy between structural versatility and industrial applicability. As demand for multifunctional intermediates grows, this compound remains at the forefront of innovations in catalysis, bioconjugation, and smart material design, making it a staple in modern chemical research.